Cas no 941962-29-4 (methyl 3-(3,5-dimethoxyphenyl)sulfamoyl-4-fluoro-1-benzothiophene-2-carboxylate)

• Product Name: methyl 3-(3,5-dimethoxyphenyl)sulfamoyl-4-fluoro-1-benzothiophene-2-carboxylate
• CAS No: 941962-29-4
• MF: C₁₈H₁₆FNO₆S₂
• MW: 425.451146125793
• CID: 5442708
• Update Time: 2025-05-25

methyl 3-(3,5-dimethoxyphenyl)sulfamoyl-4-fluoro-1-benzothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• YQVGDNJCZXASNI-UHFFFAOYSA-N
• methyl 3-(3,5-dimethoxyphenyl)sulfamoyl-4-fluoro-1-benzothiophene-2-carboxylate

• Inchi： 1S/C18H16FNO6S2/c1-24-11-7-10(8-12(9-11)25-2)20-28(22,23)17-15-13(19)5-4-6-14(15)27-16(17)18(21)26-3/h4-9,20H,1-3H3
• InChI Key： YQVGDNJCZXASNI-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)SC2=CC=CC(F)=C2C=1S(NC1=CC(OC)=CC(OC)=C1)(=O)=O

Additional information on methyl 3-(3,5-dimethoxyphenyl)sulfamoyl-4-fluoro-1-benzothiophene-2-carboxylate

Exploring the Chemistry and Applications of Methyl 3-(3,5-dimethoxyphenyl)sulfamoyl-4-fluoro-1-benzothiophene-2-carboxylate (CAS No. 941962-29-4)

In the realm of organic chemistry and pharmaceutical research, methyl 3-(3,5-dimethoxyphenyl)sulfamoyl-4-fluoro-1-benzothiophene-2-carboxylate (CAS No. 941962-29-4) stands out as a compound of significant interest. This sulfamoyl benzothiophene derivative has garnered attention due to its unique structural features and potential applications in drug discovery and material science. The compound's intricate name reflects its complex molecular architecture, which combines a benzothiophene core with dimethoxyphenyl and fluoro substituents, offering a rich platform for chemical modifications.

One of the key reasons researchers are drawn to this compound is its potential role in medicinal chemistry. The presence of the sulfamoyl group and fluorine atom suggests possible bioactivity, making it a candidate for further investigation in the development of novel therapeutic agents. Recent trends in drug discovery highlight the importance of fluorinated compounds, as they often exhibit enhanced metabolic stability and bioavailability. This aligns with the growing demand for next-generation pharmaceuticals that address unmet medical needs.

From a synthetic perspective, methyl 3-(3,5-dimethoxyphenyl)sulfamoyl-4-fluoro-1-benzothiophene-2-carboxylate serves as a valuable intermediate in organic synthesis. Its benzothiophene scaffold is a privileged structure in medicinal chemistry, frequently found in compounds with diverse biological activities. The dimethoxyphenyl moiety further enhances its versatility, allowing for interactions with various biological targets. This dual functionality makes the compound a subject of interest in structure-activity relationship (SAR) studies, where researchers explore how subtle changes in molecular structure affect biological activity.

Beyond pharmaceuticals, this compound may find applications in material science. The benzothiophene derivatives are known for their optoelectronic properties, making them potential candidates for organic semiconductors or light-emitting materials. With the rise of green chemistry and sustainable technologies, researchers are increasingly exploring eco-friendly synthesis routes for such compounds, addressing the global push toward environmentally benign processes.

In the context of chemical databases and patent literature, CAS No. 941962-29-4 is often referenced in relation to its synthetic methods and potential utility. The compound's molecular weight and physicochemical properties are carefully documented, providing a foundation for further research. For those interested in computational chemistry, this compound offers an intriguing case study for molecular docking and quantitative structure-activity relationship (QSAR) modeling, which are critical tools in modern drug design.

The growing interest in personalized medicine and targeted therapies has also brought attention to compounds like methyl 3-(3,5-dimethoxyphenyl)sulfamoyl-4-fluoro-1-benzothiophene-2-carboxylate. Its potential to interact with specific enzymes or receptors could pave the way for precision medicine applications. Additionally, the compound's relevance to cancer research and neurodegenerative diseases aligns with current healthcare priorities, where there is a pressing need for innovative treatments.

For synthetic chemists, the challenge lies in optimizing the yield and purity of this compound, given its structural complexity. Advances in catalysis and flow chemistry may offer solutions, enabling more efficient production. Meanwhile, analytical techniques such as NMR spectroscopy and mass spectrometry are indispensable for characterizing the compound and ensuring its quality.

In summary, methyl 3-(3,5-dimethoxyphenyl)sulfamoyl-4-fluoro-1-benzothiophene-2-carboxylate (CAS No. 941962-29-4) represents a fascinating intersection of chemistry and biology. Its multifaceted applications—from drug discovery to material science—highlight its importance in contemporary research. As scientists continue to unravel its potential, this compound may well play a pivotal role in addressing some of the most pressing challenges in science and medicine today.